ML352
ML352
ML352 is a noncompetitive inhibitor of the presynaptic choline transporter.
Brand Name:
Vulcanchem
CAS No.:
1649450-12-3
VCID:
VC0535767
InChI:
InChI=1S/C21H29N3O4/c1-14(2)18-12-17(28-23-18)13-22-21(25)15-5-6-19(26-4)20(11-15)27-16-7-9-24(3)10-8-16/h5-6,11-12,14,16H,7-10,13H2,1-4H3,(H,22,25)
SMILES:
CC(C)C1=NOC(=C1)CNC(=O)C2=CC(=C(C=C2)OC)OC3CCN(CC3)C
Molecular Formula:
C21H29N3O4
Molecular Weight:
387.48
ML352
CAS No.: 1649450-12-3
Inhibitors
VCID: VC0535767
Molecular Formula: C21H29N3O4
Molecular Weight: 387.48
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1649450-12-3 |
|---|---|
| Product Name | ML352 |
| Molecular Formula | C21H29N3O4 |
| Molecular Weight | 387.48 |
| IUPAC Name | 4-methoxy-3-(1-methylpiperidin-4-yl)oxy-N-[(3-propan-2-yl-1,2-oxazol-5-yl)methyl]benzamide |
| Standard InChI | InChI=1S/C21H29N3O4/c1-14(2)18-12-17(28-23-18)13-22-21(25)15-5-6-19(26-4)20(11-15)27-16-7-9-24(3)10-8-16/h5-6,11-12,14,16H,7-10,13H2,1-4H3,(H,22,25) |
| Standard InChIKey | WBLVOWHFRUAMCP-UHFFFAOYSA-N |
| SMILES | CC(C)C1=NOC(=C1)CNC(=O)C2=CC(=C(C=C2)OC)OC3CCN(CC3)C |
| Appearance | Solid powder |
| Description | ML352 is a noncompetitive inhibitor of the presynaptic choline transporter. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | ML352; ML-352; ML 352; VU0476201; VU-0476201; VU 0476201; VU0476328; VU-0476328; VU 0476328; |
| Reference | 1: Bertron JL, Ennis EA, Tarr CJ, Wright J, Dickerson JW, Locuson CW, Blobaum AL, Rook JM, Blakely RD, Lindsley CW. Optimization of the choline transporter (CHT) inhibitor ML352: Development of VU6001221, an improved in vivo tool compound. Bioorg Med Chem Lett. 2016 Oct 1;26(19):4637-4640. doi: 10.1016/j.bmcl.2016.08.062. Epub 2016 Aug 21. PubMed PMID: 27575469. 2: Bollinger SR, Engers DW, Ennis EA, Wright J, Locuson CW, Lindsley CW, Blakely RD, Hopkins CR. Synthesis and structure-activity relationships of a series of 4-methoxy-3-(piperidin-4-yl)oxy benzamides as novel inhibitors of the presynaptic choline transporter. Bioorg Med Chem Lett. 2015 Apr 15;25(8):1757-1760. doi: 10.1016/j.bmcl.2015.02.058. Epub 2015 Feb 28. PubMed PMID: 25801932; PubMed Central PMCID: PMC4385452. 3: Ennis EA, Wright J, Retzlaff CL, McManus OB, Lin Z, Huang X, Wu M, Li M, Daniels JS, Lindsley CW, Hopkins CR, Blakely RD. Identification and characterization of ML352: a novel, noncompetitive inhibitor of the presynaptic choline transporter. ACS Chem Neurosci. 2015 Mar 18;6(3):417-27. doi: 10.1021/cn5001809. Epub 2015 Feb 2. PubMed PMID: 25560927; PubMed Central PMCID: PMC4367188. |
| PubChem Compound | 70679283 |
| Last Modified | Nov 11 2021 |
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